N1-(2-ethoxyphenyl)-N2-((1-(thiophen-2-yl)cyclopropyl)methyl)oxalamide

• IUPAC Name: N'-(2-ethoxyphenyl)-N-[(1-thiophen-2-ylcyclopropyl)methyl]oxamide
• InChI: InChI=1S/C18H20N2O3S/c1-2-23-14-7-4-3-6-13(14)20-17(22)16(21)19-12-18(9-10-18)15-8-5-11-24-15/h3-8,11H,2,9-10,12H2,1H3,(H,19,21)(H,20,22)
• InChI Key: AUYSVNVGKKIMNQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C(=O)NCC2(CC2)C3=CC=CS3
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol

Description

N1-(2-ethoxyphenyl)-N2-((1-(thiophen-2-yl)cyclopropyl)methyl)oxalamide, commonly known as ETC-159, is a small molecule inhibitor that targets the enzyme GLI1. GLI1 is a transcription factor that plays a crucial role in the Hedgehog signaling pathway, which is involved in the development of various cancers. ETC-159 has been shown to have potent anti-tumor activity in preclinical studies, making it a promising candidate for cancer therapy.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated antiviral potential. For instance:

• .
• .

Mechanism of Action

Target of Action

Similar compounds have been used in organic synthesis as building blocks , suggesting that this compound might also be used in similar applications.

Mode of Action

It’s worth noting that similar compounds have been involved in suzuki–miyaura cross-coupling reactions , a widely-applied transition metal catalysed carbon–carbon bond forming reaction. This process involves the oxidative addition of formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .

Biochemical Pathways

Similar compounds have been used in organic synthesis, particularly in the protodeboronation of pinacol boronic esters . This process involves a radical approach and is paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation .

Result of Action

Similar compounds have been used in organic synthesis, suggesting that this compound might also be used in similar applications .

Action Environment

It’s worth noting that similar compounds have been used in organic synthesis, which often requires controlled environmental conditions .

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if the compound is volatile, it could pose a risk of inhalation. If it’s reactive, it could pose a risk of fire or explosion.

Future Directions

The future research directions for this compound would depend on its potential applications. For example, if the compound has medicinal properties, future research might focus on optimizing its structure for better efficacy or fewer side effects.